Cas no 100716-85-6 (1-chloro-4-[(4-methylphenyl)sulfanylmethyl]benzene)

• Product Name: 1-chloro-4-[(4-methylphenyl)sulfanylmethyl]benzene
• CAS No: 100716-85-6
• MF: C₁₄H₁₃ClS
• MW: 248.771021604538
• CID: 1126328
• PubChem ID: 11701538
• Update Time: 2025-04-20

1-chloro-4-[(4-methylphenyl)sulfanylmethyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-[(4-methylphenyl)sulfanylmethyl]benzene
• p-Tolyl-4-chlor-benzyl-sulfid
• (4-chloro-benzyl)-p-tolyl sulfide
• Benzene, 1-chloro-4-[[(4-methylphenyl)thio]methyl]-
• CTK0G8675
• ACMC-20m3si
• (4-Chlor-benzyl)-p-tolyl-sulfid
• (4-chlorobenzyl)(p-tolyl)sulfane
• p-chlorobenzyl p-tolyl sulfide
• AGN-PC-00EF4E
• 4-chlorobenzyl 4-methylphenyl sulfide
• p-Tolyl-4-chlor-benzyl-sulfid; (4-chloro-benzyl)-p-tolyl sulfide; Benzene, 1-chloro-4-[[(4-methylphenyl)thio]methyl]-; CTK0G8675; ACMC-20m3si; (4-Chlor-benzyl)-p-tolyl-sulfid; (4-chlorobenzyl)(p-tolyl)sulfane; p-chlorobenzyl p-tolyl sulfide; AGN-PC-00EF4E; 4-chlorobenzyl 4-methylphenyl sulfide;
• DTXSID90470834
• SCHEMBL22894334
• 100716-85-6

• Inchi： 1S/C14H13ClS/c1-11-2-8-14(9-3-11)16-10-12-4-6-13(15)7-5-12/h2-9H,10H2,1H3
• InChI Key： KUXLWHVGZOZRDP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 248.04279
• Monoisotopic Mass: 248.0426493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0